(r)-3-Amino-1-(2,4-dichlorobenzyl) pyrrolidin-2-one hcl

• IUPAC Name: (3R)-3-amino-1-[(2,4-dichlorophenyl)methyl]pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C11H12Cl2N2O.ClH/c12-8-2-1-7(9(13)5-8)6-15-4-3-10(14)11(15)16;/h1-2,5,10H,3-4,6,14H2;1H/t10-;/m1./s1
• InChI Key: KKEPRDQOERKGSW-HNCPQSOCSA-N
• Canonical SMILES: C1CN(C(=O)C1N)CC2=C(C=C(C=C2)Cl)Cl.Cl
• Isomeric SMILES: C1CN(C(=O)[C@@H]1N)CC2=C(C=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C11H13Cl3N2O
• Molecular Weight: 295.6 g/mol
• CAS RN: 2221988-68-5

Description

(r)-3-Amino-1-(2,4-dichlorobenzyl) pyrrolidin-2-one HCl is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

• Cyclocondensation Reactions : The compound is involved in cyclocondensation reactions with alpha-aminonitriles and enones, leading to the production of 3,4-dihydro-2H-pyrrole 2-carbonitriles and 2,3,5-trisubstituted pyrroles. This process is crucial for the development of polysubstituted pyrrolizidines and demonstrates the kinetic stability against base-induced elimination of HCN (Bergner et al., 2009).
• Scale-up Synthesis for Enantiomerically Pure Amino Acids : It has been utilized in the scale-up synthesis of enantiomerically pure amino acids, showcasing its role in the efficient and environmentally friendly synthesis on a multigram scale. This highlights its potential in the preparation of bioactive peptides and new chemical entities (Romoff et al., 2017).

Advanced Material Science

• Photoredox-Catalyzed Intramolecular Aminodifluoromethylation : This compound plays a role in the photoredox catalyzed aminodifluoromethylation of unactivated alkenes, where it acts as a source of HCF2 radical. The process is significant for the synthesis of pyrrolidines and lactones, emphasizing its application in creating advanced materials with moderate to excellent yields (Zhang et al., 2015).

Environmental Chemistry

• Supramolecular Gelation for HCl Trapping : A study demonstrated the use of a pyridine-containing amino acid-based gelator that forms gels in the presence of hydrochloric acid, indicating selective binding and trapping of HCl. This research suggests potential environmental applications for the removal of hazardous gases (Basak et al., 2014).

Catalysis and Synthetic Applications

• Recyclable Catalyst for Acylation : The compound serves as a recyclable catalyst for the acylation of inert alcohols and phenols under base-free conditions. This highlights its utility in synthetic organic chemistry, particularly in enhancing reaction efficiencies and investigating reaction mechanisms (Liu et al., 2014).